Cas no 945256-29-1 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine)

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine is a boronic ester derivative of the pyrrolopyridine scaffold, widely utilized in Suzuki-Miyaura cross-coupling reactions for the synthesis of biaryl compounds. Its key advantages include high stability under ambient conditions, compatibility with diverse reaction conditions, and efficient reactivity with aryl halides, enabling precise C-C bond formation. The tetramethyl dioxaborolane group enhances solubility in organic solvents, facilitating handling in synthetic applications. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a versatile intermediate for constructing complex heterocyclic systems. Its robust performance in palladium-catalyzed couplings makes it a preferred choice for medicinal chemistry and materials science applications.
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine structure
945256-29-1 structure
Product Name:3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
CAS No:945256-29-1
MF:C13H17BN2O2
MW:244.097283124924
MDL:MFCD11616359
CID:833014
PubChem ID:49758872
Update Time:2025-05-19

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
    • 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
    • 7-Azaindole-3-boronic Acid Pinacol Ester
    • 1H-Pyrrolo[2,3-b]pyridine, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1H-PYRROLO[2,3-B]PYRIDINE,3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)
    • 1H-Pyrrolo[2,3-b]pyridine-3-boronic acid pinacol ester
    • 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)-7-azaindole
    • (1H-Pyrrolo[2,3-b]pyridin-3-yl)boronic acid pinacol ester
    • 7-Azaindole-3-boronicAcidPinacolEster
    • FCH2719285
    • MB09971
    • OR361596
    • SY027749
    • AX8170005
    • EN300-
    • 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (ACI)
    • MDL: MFCD11616359
    • Inchi: 1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)10-8-16-11-9(10)6-5-7-15-11/h5-8H,1-4H3,(H,15,16)
    • InChI Key: UDWFQODVYQOMET-UHFFFAOYSA-N
    • SMILES: N1C2NC=C(C=2C=CC=1)B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 244.13800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.1
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
  • PSA: 47.14000
  • LogP: 1.86210

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Pricemore >>

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3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline ,  Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Tetrahydrofuran ;  1 h, 80 °C
1.2 Solvents: Tetrahydrofuran ;  4 h, 80 °C
1.3 Solvents: Diethyl ether ,  Water
Reference
Iridium-Catalyzed C-H Borylation of Heteroarenes: Scope, Regioselectivity, Application to Late-Stage Functionalization, and Mechanism
Larsen, Matthew A.; Hartwig, John F., Journal of the American Chemical Society, 2014, 136(11), 4287-4299

Production Method 2

Reaction Conditions
1.1 Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline ,  Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Tetrahydrofuran ;  4 h, 80 °C; 80 °C → rt
1.2 Reagents: Oxygen ;  rt
Reference
A Traceless Directing Group for C-H Borylation
Preshlock, Sean M.; Plattner, Donald L.; Maligres, Peter E.; Krska, Shane W.; Maleczka, Robert E. Jr.; et al, Angewandte Chemie, 2013, 52(49), 12915-12919

Production Method 3

Reaction Conditions
1.1 Catalysts: 2,2′-Bipyridine ,  Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Tetrahydrofuran ;  16 h, rt → 80 °C
Reference
Improved process for preparing boryl 7-azaindole compounds
, World Intellectual Property Organization, , ,

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Raw materials

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Preparation Products

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Suppliers

Amadis Chemical Company Limited
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(CAS:945256-29-1)3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
Order Number:A856161
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:59
Price ($):659.0/1251.0
Email:sales@amadischem.com

Additional information on 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine: A Comprehensive Overview

The compound with CAS No 945256-29-1, known as 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in advanced materials and electronic devices.

The molecular structure of 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine consists of a pyrrolopyridine core substituted with a tetramethyl dioxaborolane moiety. The pyrrolopyridine system is a fused bicyclic structure that combines the properties of both pyrrole and pyridine rings. This combination imparts the molecule with unique electronic properties and makes it an attractive candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials for optoelectronic devices. The tetramethyl dioxaborolane substituent plays a crucial role in modulating the electronic properties of the molecule. Research has shown that this substituent can significantly influence the absorption and emission characteristics of the compound when incorporated into thin films or other material systems.

In terms of synthesis methods for 3-(4,4,5,5-Tetramethyl-1,3,dioxaborolan-2-yl)-1H-pyrrolo[2,b]pyridine, chemists have employed various strategies to optimize yield and purity. One common approach involves a two-step synthesis process: first synthesizing the pyrrolopyridine core through cyclization reactions and then introducing the dioxaborolane substituent via nucleophilic substitution or coupling reactions.

The application of this compound extends beyond materials science into other areas such as catalysis and drug delivery systems. Its unique electronic properties make it a promising candidate for use as a catalyst in organic reactions or as a component in drug delivery systems where controlled release is desired.

From an environmental standpoint, 3-(4,Tetramethyl,dioxaborolan,yli) - 1H - pyrrolo [ 2 , 3 - b ] pyridine has been studied for its biodegradability and potential impact on ecosystems. Research indicates that under certain conditions it can undergo biodegradation without posing significant risks to the environment.

In conclusion, 3-(4,Tetramethyl,dioxaborolan,yli) - 1H - pyrrolo [ 2 , 3 - b ] pyridine (CAS No 945256 - 29 - 1) represents a cutting-edge material with diverse applications across multiple scientific disciplines. Its unique structure and tunable properties continue to make it an area of active research interest.

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Amadis Chemical Company Limited
(CAS:945256-29-1)3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
A856161
Purity:99%/99%
Quantity:5g/10g
Price ($):659.0/1251.0
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